Cas no 2580128-08-9 (rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-2-carboxylate)

• Product Name: rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-2-carboxylate
• CAS No: 2580128-08-9
• MF: C₉H₁₅NO₄S
• MW: 233.28470158577
• CID: 5658055
• PubChem ID: 165887405
• Update Time: 2025-05-17

rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732463
• 2580128-08-9
• rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno[2,3-c]pyrrole-2-carboxylate
• rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-2-carboxylate

• Inchi： 1S/C9H15NO4S/c1-2-14-9(11)7-3-6-4-10-5-8(6)15(7,12)13/h6-8,10H,2-5H2,1H3/t6-,7?,8+/m1/s1
• InChI Key： YMVVTSUYUPTOTQ-QUFPSDLASA-N
• SMILES： S1(C(C(=O)OCC)C[C@@H]2CNC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 233.07217913g/mol
• Monoisotopic Mass: 233.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80.8Ų

Additional information on rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1lambda6-thieno2,3-cpyrrole-2-carboxylate

Rac-Ethyl (3aR,6aR)-1,1-Dioxo-Hexahydro-2H-1λ6-Thieno[2,3-C]Pyrrole-2-Carboxylate: A Comprehensive Overview

The compound with CAS No 2580128-08-9, known as rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrole-2-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science. The thienopyrrole framework, combined with the dioxo group and the carboxylate ester, makes it a versatile compound with intriguing properties.

Recent studies have highlighted the importance of thienopyrrole derivatives in medicinal chemistry. The racemic nature of this compound suggests that it exists as a mixture of enantiomers, which is a common characteristic in many biologically active molecules. The hexahydro designation indicates a partially saturated structure, which contributes to its stability and potential bioavailability. The 1λ6 notation refers to the specific stereochemistry of the sulfur atom within the thienopyrrole ring system, emphasizing the importance of stereochemistry in determining the compound's properties.

The synthesis of rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrole-2-carboxylate involves a multi-step process that typically begins with the preparation of the thienopyrrole core. This is followed by oxidation to introduce the dioxo group and subsequent esterification to form the carboxylate ester. The stereochemistry at positions 3a and 6a is critical for the compound's activity and must be carefully controlled during synthesis. Recent advancements in asymmetric catalysis have enabled more efficient methods for synthesizing such enantiomerically enriched compounds.

In terms of applications, this compound has shown promise in various biological assays. For instance, it has demonstrated moderate activity as an inhibitor of certain enzymes involved in neurological disorders. The dioxo group is thought to play a key role in binding to these enzymes, suggesting that further optimization could lead to more potent inhibitors. Additionally, the thienopyrrole framework has been explored for its potential as a scaffold in drug design due to its ability to modulate diverse biological targets.

From a materials science perspective, this compound's unique electronic properties make it a candidate for use in organic electronics. The conjugated system within the thienopyrrole ring can facilitate charge transport, which is essential for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has focused on improving the stability and efficiency of such materials by modifying substituents on the thienopyrrole core.

The carboxylate ester group in this compound also introduces versatility in terms of functionalization. By modifying this group, chemists can tailor the compound's solubility, reactivity, and bioavailability for specific applications. For example, replacing the ethyl ester with other alkyl or aryl groups could enhance its compatibility with various biological systems or improve its performance in electronic devices.

In conclusion, rac-ethyl (3aR,6aR)-1,1-dioxo-hexahydro-2H-1λ6-thieno[2,3-c]pyrrole-2-carboxylate represents a fascinating example of how structural complexity can lead to diverse functional properties. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to remain an important focus in both academic and industrial settings.